Cas no 2138542-60-4 (4,4-Difluoro-1-(furan-2-yl)cyclohex-2-en-1-ol)

• Product Name: 4,4-Difluoro-1-(furan-2-yl)cyclohex-2-en-1-ol
• CAS No: 2138542-60-4
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 6054426
• PubChem ID: 165497643
• Update Time: 2025-07-02

4,4-Difluoro-1-(furan-2-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(furan-2-yl)cyclohex-2-en-1-ol
• EN300-1156201
• 2138542-60-4
• 4,4-Difluoro-1-(furan-2-yl)cyclohex-2-en-1-ol

• Inchi： 1S/C10H10F2O2/c11-10(12)5-3-9(13,4-6-10)8-2-1-7-14-8/h1-3,5,7,13H,4,6H2
• InChI Key： WVTGPXJBFBAQMB-UHFFFAOYSA-N
• SMILES： FC1(C=CC(C2=CC=CO2)(CC1)O)F

Computed Properties

• Exact Mass: 200.06488588g/mol
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.4Ų

Additional information on 4,4-Difluoro-1-(furan-2-yl)cyclohex-2-en-1-ol

Exploring the Unique Properties and Applications of 4,4-Difluoro-1-(furan-2-yl)cyclohex-2-en-1-ol (CAS No. 2138542-60-4)

In the ever-evolving landscape of chemical research, 4,4-Difluoro-1-(furan-2-yl)cyclohex-2-en-1-ol (CAS No. 2138542-60-4) has emerged as a compound of significant interest due to its unique structural features and potential applications. This fluorinated cyclohexenol derivative combines a furan ring with a difluorinated cyclohexene backbone, creating a versatile scaffold for pharmaceutical and material science applications. Researchers are particularly intrigued by its potential as a building block in drug discovery, given the increasing demand for fluorinated compounds in medicinal chemistry.

The compound's molecular structure, featuring both electron-rich furan and electron-deficient difluorinated moieties, makes it an attractive candidate for studying molecular interactions and stereoelectronic effects. Recent studies have focused on its potential as a chiral intermediate in asymmetric synthesis, aligning with the growing trend toward green chemistry and atom-efficient reactions. Its cyclohexenol core also presents opportunities for derivatization, particularly in the development of bioactive molecules targeting various therapeutic areas.

From a synthetic chemistry perspective, 4,4-Difluoro-1-(furan-2-yl)cyclohex-2-en-1-ol offers intriguing possibilities for cascade reactions and multi-component couplings. The presence of both fluorine atoms and a hydroxyl group creates unique electronic environments that can influence reaction pathways. This has become particularly relevant as researchers explore AI-assisted molecular design and computational chemistry approaches to predict compound behavior, addressing common search queries about structure-activity relationships in fluorinated systems.

Material scientists have also taken notice of this compound's potential in advanced materials development. The combination of furan and fluorine functionalities suggests possible applications in liquid crystals, organic electronics, and polymer additives. These applications align with current industry trends toward sustainable materials and high-performance specialty chemicals, topics frequently searched in academic and industrial circles.

In analytical chemistry, the distinct spectroscopic signatures of 4,4-Difluoro-1-(furan-2-yl)cyclohex-2-en-1-ol make it an interesting subject for NMR studies of fluorine-proton coupling and conformational analysis. The compound's polar functional groups also facilitate its detection and quantification using modern chromatographic techniques, addressing common laboratory challenges in analyzing fluorinated compounds.

The safety profile and handling considerations for this compound have been subjects of recent investigations, particularly in response to growing concerns about chemical safety in research environments. While not classified as hazardous under standard protocols, proper laboratory practices should always be followed when working with any chemical substance, a point emphasized in current chemical education initiatives.

Looking forward, the scientific community anticipates expanding applications for 4,4-Difluoro-1-(furan-2-yl)cyclohex-2-en-1-ol as research continues to uncover its full potential. Its combination of fluorine chemistry and heterocyclic motifs positions it at the intersection of multiple cutting-edge research areas, from medicinal chemistry to functional materials design. As synthetic methodologies advance and analytical techniques become more sophisticated, this compound will likely play an increasingly important role in both academic and industrial settings.

For researchers interested in structure-activity relationships or molecular design, 4,4-Difluoro-1-(furan-2-yl)cyclohex-2-en-1-ol presents a fascinating case study in how subtle modifications to molecular architecture can influence physical and chemical properties. This aligns with current interests in rational drug design and materials informatics, addressing frequently searched topics in chemical databases and research publications.

The commercial availability and synthetic accessibility of this compound have also contributed to its growing popularity in research laboratories. Suppliers have noted increased demand for fluorinated building blocks like this one, reflecting broader trends in chemical research toward tailored molecular structures and specialty intermediates.

In conclusion, 4,4-Difluoro-1-(furan-2-yl)cyclohex-2-en-1-ol (CAS No. 2138542-60-4) represents an excellent example of how strategic molecular design can yield compounds with diverse potential applications. Its unique combination of structural features continues to inspire research across multiple disciplines, making it a compound worth watching in coming years as new discoveries emerge about its properties and uses.